1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C26H30N8O2 and its molecular weight is 486.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
Researchers have synthesized novel compounds by incorporating pyrazolopyrimidine derivatives and evaluated their biological activities, particularly as anticancer and anti-inflammatory agents. One study detailed the synthesis of a series of pyrazolopyrimidines, highlighting their potential as anticancer agents through structure-activity relationship analyses. These compounds were evaluated for their cytotoxicity against various cancer cell lines, demonstrating significant anticancer activities (Rahmouni et al., 2016).
Development of Antimicrobial Agents
The antimicrobial properties of new heterocyclic compounds incorporating antipyrine moieties have been explored. These studies synthesized and tested various derivatives for their effectiveness against different microbial strains. Such research demonstrates the potential of these compounds in developing new antimicrobial agents, offering a promising avenue for addressing antibiotic resistance (Bondock et al., 2008).
Advancements in Heterocyclic Chemistry
The field of heterocyclic chemistry has seen advancements through the synthesis of complex molecules involving pyrazolopyrimidine structures. These efforts contribute to the broader understanding of chemical synthesis techniques and the development of novel compounds with potential therapeutic applications. Studies have explored various synthetic routes, offering insights into the versatility and reactivity of these heterocyclic frameworks (Elworthy et al., 1997).
Properties
IUPAC Name |
N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30N8O2/c1-17-13-18(2)33(30-17)23-14-22(27-16-28-23)32-12-8-9-20(15-32)25(35)29-24-19(3)31(4)34(26(24)36)21-10-6-5-7-11-21/h5-7,10-11,13-14,16,20H,8-9,12,15H2,1-4H3,(H,29,35) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCJFFKGKZHNTGD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC(=NC=N2)N3CCCC(C3)C(=O)NC4=C(N(N(C4=O)C5=CC=CC=C5)C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30N8O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.